N-(3-(dimethylamino)propyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide;hydrochloride
• InChI: InChI=1S/C22H24N4OS2.ClH/c1-14-10-11-18-19(15(14)2)24-22(29-18)26(13-7-12-25(3)4)21(27)20-23-16-8-5-6-9-17(16)28-20;/h5-6,8-11H,7,12-13H2,1-4H3;1H
• InChI Key: CEYDUTZJYDIWQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=NC4=CC=CC=C4S3)C.Cl
• Molecular Formula: C22H25ClN4OS2
• Molecular Weight: 461.0 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4OS2 and its molecular weight is 461.04. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One study explored benzothiazole derivatives for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. The derivatives showed high inhibition efficiency, outperforming previously reported inhibitors in this family. These inhibitors adhere to surfaces through both physical and chemical interactions, offering enhanced protection against steel corrosion. This research underscores the potential of benzothiazole derivatives, including compounds structurally similar to the one , in industrial applications requiring corrosion resistance (Hu et al., 2016).

Antimicrobial Activity

Another field of research involves the synthesis and evaluation of benzothiazole derivatives as nonsteroidal anti-inflammatory drugs (NSAIDs), with some derivatives displaying antibacterial activity. This indicates the potential of these compounds in developing new antimicrobial agents. The investigation into these derivatives suggests a promising avenue for creating new treatments against resistant bacterial strains (Lynch et al., 2006).

Synthetic Organic Chemistry

Benzothiazole and its derivatives serve as key intermediates in synthetic organic chemistry, facilitating the generation of a diverse array of compounds. For example, the use of a ketonic Mannich base derived from benzothiazole enabled the synthesis of various structurally diverse compounds through alkylation and ring closure reactions. This highlights the versatility of benzothiazole derivatives in synthesizing a wide range of chemical entities for further application in medicinal chemistry and material science (Roman, 2013).